![molecular formula C20H26N4O B6449468 2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole CAS No. 2640949-88-6](/img/structure/B6449468.png)
2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole” is also known as Seltorexant . It is a selective antagonist of the human orexin-2 receptor . The neuropeptide orexin regulates wakefulness; inhibiting orexin receptor signaling promotes sleep . This drug is in advanced clinical development for treating depression, where it is thought to be effective by improving sleep .
Synthesis Analysis
The synthesis of octahydropyrrolo[3,4-c]pyrroles involves the thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles . N-Phthalimidoaziridines were synthesized from 3,5-disubstituted 1,2,4-oxadiazoles containing alkenyl and pyridine fragments . N-Phthalimidoaziridines were heated in the presence of N-arylmaleimide to give the corresponding N-phthalimidopyrrolidines .
Molecular Structure Analysis
The molecular structure of the compound can be analyzed using techniques such as 1H NMR and 13C NMR . The 1H NMR spectrum shows the presence of various types of hydrogen atoms in the molecule, including those attached to carbon (CH), aromatic (H Ar), and pyridine (H Py) atoms . The 13C NMR spectrum provides information about the different types of carbon atoms present in the molecule .
Chemical Reactions Analysis
The compound contains several pharmacophoric groups (the aziridine, oxadiazole, pyridine, and phthalimide moieties) making them potential active ingredients of medicines . Compounds containing the 1,2,4-oxadiazole moiety are used to treat various diseases and possess anti-inflammatory, antitumor, analgesic, antimicrobial, and hypotensive properties .
Scientific Research Applications
Orexin-2 Antagonist
This compound has been used in the development of selective orexin-2 antagonists . These antagonists have been proven to promote sleep in rats and have been evaluated for the treatment of primary insomnia .
Sigma-2 Ligands
The compound has been used in the discovery of sigma-2 ligands . These ligands are under investigation for their therapeutic utility in numerous laboratories and ongoing clinical trials .
Treatment of Niemann-Pick Disease
Sigma-2 ligands, which can be developed using this compound, have been linked to Niemann-Pick disease . This suggests potential applications in the treatment of this disease .
Treatment of Schizophrenia
Sigma-2 ligands have also been linked to schizophrenia , indicating that this compound could be used in the development of treatments for this condition .
Treatment of Neuropathic Pain
This compound could potentially be used in the treatment of neuropathic pain , as sigma-2 ligands have been associated with this condition .
Treatment of Traumatic Brain Injury
Sigma-2 ligands, which can be developed using this compound, have been linked to traumatic brain injury . This suggests potential applications in the treatment of this condition .
Treatment of Cancer
This compound could potentially be used in the treatment of cancer , as sigma-2 ligands have been associated with this disease .
Treatment of Alzheimer’s Disease
Sigma-2 ligands have also been linked to Alzheimer’s disease , indicating that this compound could be used in the development of treatments for this condition .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
cyclopentyl-[2-(1-methylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O/c1-22-18-9-5-4-8-17(18)21-20(22)24-12-15-10-23(11-16(15)13-24)19(25)14-6-2-3-7-14/h4-5,8-9,14-16H,2-3,6-7,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVWAKIGPJJBFLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1N3CC4CN(CC4C3)C(=O)C5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1-methyl-1H-1,3-benzodiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.